Cas no 937601-88-2 (1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone)

• Product Name: 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone
• CAS No: 937601-88-2
• MF: C₂₃H₂₂O₄
• MW: 362.418386936188
• CID: 3032248
• PubChem ID: 18526179
• Update Time: 2025-10-29

1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-[4-(BENZYLOXY)PHENOXY]ETHOXY)PHENYL)-1-ETHANONE
• MFCD08689766
• 1-(3-{2-[4-(benzyloxy)phenoxy]ethoxy}phenyl)ethan-1-one
• 937601-88-2
• 1-[3-[2-(4-phenylmethoxyphenoxy)ethoxy]phenyl]ethanone
• DTXSID301200216
• 1-(3-{2-[4-(Benzyloxy)phenoxy]ethoxy}phenyl)-1-ethanone
• 1-(3-(2-(4-(Benzyloxy)phenoxy)ethoxy)phenyl)ethanone
• 1-(3-{2-[4-(Benzyloxy)phenoxy]ethoxy}-phenyl)-1-ethanone
• 1-[3-[2-[4-(Phenylmethoxy)phenoxy]ethoxy]phenyl]ethanone
• AKOS005072611
• GA-0831
• 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone

• Inchi： 1S/C23H22O4/c1-18(24)20-8-5-9-23(16-20)26-15-14-25-21-10-12-22(13-11-21)27-17-19-6-3-2-4-7-19/h2-13,16H,14-15,17H2,1H3
• InChI Key： QHNZKDDSQRNEFC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CCOC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 362.15180918Da
• Monoisotopic Mass: 362.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 114-116

1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone

1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone: A Comprehensive Overview

The compound 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone, identified by the CAS number 937601-88-2, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and environmental chemistry. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with advanced manufacturing techniques.

The synthesis of 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, leading to higher yields and improved purity. These advancements have made the compound more accessible for industrial applications while maintaining its high-quality standards.

In terms of structural analysis, the compound exhibits a complex aromatic system with multiple substituents, including the benzyloxy group and phenoxyethoxy moieties. These groups contribute to its unique electronic properties, making it an ideal candidate for applications in optoelectronics and sensors. Recent studies have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency.

The compound's solubility and stability under various conditions have been extensively studied, revealing its suitability for use in aqueous environments and high-temperature applications. Its compatibility with biological systems has also been explored, with promising results in preclinical trials for drug delivery systems. The integration of benzyloxy and phenoxyethoxy groups into its structure has been shown to enhance bioavailability and reduce toxicity, making it a potential candidate for therapeutic agents.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's behavior under different conditions with unprecedented accuracy. Advanced molecular modeling techniques have provided insights into its interaction with other molecules, paving the way for innovative applications in nanotechnology and materials science. The compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and environmental remediation.

In conclusion, 1-(3-{2-4-(Benzyloxy)phenoxyethoxy}-phenyl)-1-ethanone represents a cutting-edge material with vast potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation technologies. As research continues to uncover new possibilities, this compound is expected to play an increasingly important role in shaping the future of organic chemistry.